molecular formula C10H10ClNO B8673936 6-Chloro-4-methyl-3,4-dihydro-2H-isoquinolin-1-one

6-Chloro-4-methyl-3,4-dihydro-2H-isoquinolin-1-one

Cat. No.: B8673936
M. Wt: 195.64 g/mol
InChI Key: WBHGWJKAVGEQLU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Chloro-4-methyl-3,4-dihydro-2H-isoquinolin-1-one is a useful research compound. Its molecular formula is C10H10ClNO and its molecular weight is 195.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10ClNO

Molecular Weight

195.64 g/mol

IUPAC Name

6-chloro-4-methyl-3,4-dihydro-2H-isoquinolin-1-one

InChI

InChI=1S/C10H10ClNO/c1-6-5-12-10(13)8-3-2-7(11)4-9(6)8/h2-4,6H,5H2,1H3,(H,12,13)

InChI Key

WBHGWJKAVGEQLU-UHFFFAOYSA-N

Canonical SMILES

CC1CNC(=O)C2=C1C=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under N2 protection, a mixture of [2-(3-chloro-phenyl)-propyl]-carbamic acid methyl ester (3.0 g, 13.2 mmol) and PPA (polyphosphoric acid) (10 g) in a 100 mL flask was stirred at 120° C. for 2 hours. After cooling to room temperature, the reaction mixture was treated with ice-water and aqueous ammonia solution to adjust the pH to 8. The mixture was extracted with EtOAc, and the organic layer was washed with brine, dried over anhy. Na2SO4, filtered and concentrated in vacuo. The crude product formed was further washed with ether to give the title compound (0.52 g, 20%) as a white solid. MS: 196.1 (M+H+).
Quantity
3 g
Type
reactant
Reaction Step One
[Compound]
Name
PPA
Quantity
10 g
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
20%

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